Cas no 2172126-39-3 (1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol)

• Product Name: 1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol
• CAS No: 2172126-39-3
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5777775
• PubChem ID: 165948943
• Update Time: 2025-10-30

1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-5-yl)propane-1-thiol
• 2172126-39-3
• EN300-1288554
• 1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol

• Inchi： 1S/C11H14OS/c1-2-11(13)9-3-4-10-8(7-9)5-6-12-10/h3-4,7,11,13H,2,5-6H2,1H3
• InChI Key： CYNOKAMWHMHOPX-UHFFFAOYSA-N
• SMILES： SC(CC)C1C=CC2=C(C=1)CCO2

Computed Properties

• Exact Mass: 194.07653624g/mol
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 10.2Ų

Additional information on 1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol

Introduction to 1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol (CAS No. 2172126-39-3)

1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 2172126-39-3, this molecule represents a fusion of benzofuran derivatives and thiol functionalities, making it a promising candidate for further investigation in drug discovery and material science applications.

The molecular structure of 1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol consists of a benzofuran core substituted with a propane chain at the 1-position and a thiol group at the terminal carbon. This configuration imparts distinct chemical reactivity, allowing for various modifications and functionalizations that could enhance its utility in synthetic chemistry and medicinal applications. The presence of both aromatic and aliphatic moieties in the same molecule makes it an intriguing subject for studying electronic and steric effects in drug design.

In recent years, there has been growing interest in benzofuran derivatives due to their diverse pharmacological properties. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer activities, among others. The thiol group in 1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol further expands its potential by enabling coordination with metal ions and participation in redox reactions, which are crucial for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The benzofuran moiety can serve as a scaffold for designing molecules that interact specifically with biological targets, while the thiol group can be exploited to enhance bioavailability or to facilitate drug delivery systems. For instance, thiol-based compounds have been explored as prodrugs or as components of nanocarriers designed to improve therapeutic efficacy.

Recent studies have also highlighted the importance of (2,3-Dihydro-1-benzofuran) derivatives in medicinal chemistry. These compounds have shown promise in modulating enzyme activities and receptor interactions, which are key mechanisms in many diseases. The structural flexibility offered by the propane chain in 1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

The synthesis of 1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol presents an interesting challenge due to the need to introduce both the benzofuran ring system and the thiol functionality in a controlled manner. Advanced synthetic methodologies, such as cross-coupling reactions and organometallic chemistry, have been employed to achieve this goal. These techniques not only ensure high yields but also allow for the introduction of additional functional groups, expanding the compound's utility in downstream applications.

In conclusion, 1-(2,3-Dihydro-1-benzofuran-5-yl)propane-1-thiol (CAS No. 2172126-39-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting various diseases. As research continues to uncover new applications for benzofuran derivatives and thiol-containing compounds, this molecule is likely to play an increasingly important role in future therapeutic strategies.